Cas no 122657-56-1 (Ethanone, 1-(2,5-dimethylphenyl)-2-(methylthio)-)

• Product Name: Ethanone, 1-(2,5-dimethylphenyl)-2-(methylthio)-
• CAS No: 122657-56-1
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• CID: 3691875
• PubChem ID: 14382051
• Update Time: 2025-05-20

Ethanone, 1-(2,5-dimethylphenyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,5-dimethylphenyl)-2-(methylthio)-
• 1-(2,5-Dimethylphenyl)-2-(methylthio)ethan-1-one
• SCHEMBL17059003
• CS-0289232
• EN300-394344
• 122657-56-1
• 1-(2,5-DIMETHYLPHENYL)-2-(METHYLSULFANYL)ETHAN-1-ONE

• Inchi： 1S/C11H14OS/c1-8-4-5-9(2)10(6-8)11(12)7-13-3/h4-6H,7H2,1-3H3
• InChI Key： VVNASLXKNMWKJD-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(C)=CC=C1C)CSC

Computed Properties

• Exact Mass: 194.07653624Da
• Monoisotopic Mass: 194.07653624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 1-(2,5-dimethylphenyl)-2-(methylthio)-

Comprehensive Overview of Ethanone, 1-(2,5-dimethylphenyl)-2-(methylthio)- (CAS No. 122657-56-1)

Ethanone, 1-(2,5-dimethylphenyl)-2-(methylthio)- (CAS No. 122657-56-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-(2,5-Dimethylphenyl)-2-methylthioethanone, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological applications, and recent research advancements related to this compound.

The molecular formula of Ethanone, 1-(2,5-dimethylphenyl)-2-(methylthio)- is C₁₀H₁₄O₂S, and its molecular weight is approximately 198.3 g/mol. The compound consists of a ketone group attached to a substituted phenyl ring and a methylthio group. These functional groups contribute to its chemical reactivity and biological activity. The presence of the methylthio group is particularly noteworthy as it can influence the compound's interactions with biological targets.

In terms of physical properties, Ethanone, 1-(2,5-dimethylphenyl)-2-(methylthio)- is a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for various synthetic and analytical applications in the laboratory.

The synthesis of Ethanone, 1-(2,5-dimethylphenyl)-2-(methylthio)- can be achieved through several routes. One common method involves the reaction of 2,5-dimethylbenzoyl chloride with methyl mercaptan in the presence of a base such as triethylamine. Another approach involves the condensation of 2,5-dimethylbenzaldehyde with methyl mercaptan followed by oxidation to form the ketone. These synthetic methods are well-documented in the literature and have been optimized for high yields and purity.

The biological activities of Ethanone, 1-(2,5-dimethylphenyl)-2-(methylthio)- have been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. Additionally, it has been found to scavenge free radicals effectively, making it a promising candidate for the treatment of oxidative stress-related diseases.

Beyond its anti-inflammatory and antioxidant activities, Ethanone, 1-(2,5-dimethylphenyl)-2-(methylthio)- has also shown potential as an anticancer agent. Studies have reported that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound may have therapeutic potential in cancer treatment when used alone or in combination with other anticancer drugs.

In the context of drug development, Ethanone, 1-(2,5-dimethylphenyl)-2-(methylthio)- has been evaluated for its pharmacokinetic properties. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. It is primarily metabolized in the liver through Phase I and Phase II reactions before being excreted via urine and feces.

To further enhance its therapeutic potential, researchers are exploring various strategies to improve the delivery and efficacy of Ethanone, 1-(2,5-dimethylphenyl)-2-(methylthio)-. One approach involves encapsulating the compound in nanoparticles or liposomes to enhance its stability and target specificity. These delivery systems can protect the compound from degradation in the gastrointestinal tract and facilitate its uptake by target cells.

In addition to its therapeutic applications, Ethanone, 1-(2,5-dimethylphenyl)-2-(methylthio)- has also found use in other areas such as materials science and environmental chemistry. For instance, it has been used as a building block for synthesizing advanced functional materials with unique optical and electronic properties. Furthermore, its biodegradability makes it an attractive candidate for developing environmentally friendly chemicals.

The ongoing research on Ethanone, 1-(2,5-dimethylphenyl)-2-(methylthio)- highlights its multifaceted potential across various scientific disciplines. As new findings continue to emerge, this compound is likely to play an increasingly important role in drug discovery and materials science. Future studies should focus on optimizing its synthesis methods, enhancing its biological activities through structural modifications, and exploring novel applications in interdisciplinary fields.